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Compound of Interest

Compound Name:
(R)-2-amino-3-

cyclopentylpropanoic acid

Cat. No.: B555625 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction (R)-2-amino-3-cyclopentylpropanoic acid is a non-proteinogenic amino acid that

serves as a crucial building block in the synthesis of various pharmaceutical compounds. Its

unique cyclopentyl moiety can impart specific conformational constraints and lipophilicity to

peptide-based drugs, potentially enhancing their efficacy, stability, and cell permeability. The

stereochemistry at the alpha-carbon is critical for biological activity, making the purification of

the (R)-enantiomer to high enantiomeric and chemical purity an essential step in the drug

development process. This document outlines detailed protocols for the purification of (R)-2-
amino-3-cyclopentylpropanoic acid using chiral resolution and chromatographic techniques.

Primary Purification Strategies
The purification of a specific enantiomer like (R)-2-amino-3-cyclopentylpropanoic acid
typically follows one of two major pathways: purification following an enantioselective synthesis

that predominantly yields the desired (R)-enantiomer, or the resolution of a racemic mixture

obtained from a non-stereoselective synthesis. The choice of strategy depends on the synthetic

route employed.
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To cite this document: BenchChem. [Application Note: Purification of (R)-2-amino-3-
cyclopentylpropanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555625#purification-methods-for-r-2-amino-3-
cyclopentylpropanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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